Cas no 306287-79-6 (3,6-diethyl 2-(thiophene-2-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-3,6-dicarboxylate)

• Product Name: 3,6-diethyl 2-(thiophene-2-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-3,6-dicarboxylate
• CAS No: 306287-79-6
• MF: C₁₈H₂₀N₂O₅S₂
• MW: 408.491802215576
• CID: 6338562
• PubChem ID: 1037128
• Update Time: 2025-10-08

3,6-diethyl 2-(thiophene-2-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-3,6-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 3,6-diethyl 2-(thiophene-2-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-3,6-dicarboxylate
• SR-01000522333-1
• 306287-79-6
• HMS2155O12
• MLS001384959
• ethyl 3-(ethoxycarbonyl)-2-(2-thienylcarbonylamino)-4,5,6,7-tetrahydrothiophen o[2,3-c]pyridine-6-carboxylate
• diethyl 2-(thiophene-2-carboxamido)-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate
• SMR000104918
• SR-01000522333
• CHEMBL1600173
• 3,6-diethyl 2-(thiophene-2-amido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3,6-dicarboxylate
• HMS3324M08
• Oprea1_504769
• F1298-0225
• AKOS001737103
• diethyl 2-(thiophene-2-carbonylamino)-5,7-dihydro-4H-thieno[2,3-c]pyridine-3,6-dicarboxylate
• MLS000108970

• Inchi： 1S/C18H20N2O5S2/c1-3-24-17(22)14-11-7-8-20(18(23)25-4-2)10-13(11)27-16(14)19-15(21)12-6-5-9-26-12/h5-6,9H,3-4,7-8,10H2,1-2H3,(H,19,21)
• InChI Key： NZIOILLZHKFBJR-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OCC)C2=C1CN(C(=O)OCC)CC2)NC(C1=CC=CS1)=O

Computed Properties

• Exact Mass: 408.08136409g/mol
• Monoisotopic Mass: 408.08136409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 141Ų

Additional information on 3,6-diethyl 2-(thiophene-2-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-3,6-dicarboxylate

3,6-Diethyl 2-(Thiophene-2-Amido)-4H,5H,6H,7H-Thieno[2,3-c]Pyridine-3,6-Dicarboxylate: A Comprehensive Overview

The compound with CAS No 306287-79-6, commonly referred to as 3,6-diethyl 2-(thiophene-2-amido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3,6-dicarboxylate, has garnered significant attention in the scientific community due to its unique structural properties and potential applications in various fields. This compound is a derivative of thienopyridine with a thiophene amide substituent and ethyl groups at the 3 and 6 positions. Its structure combines aromatic heterocycles with carboxylate functionalities, making it a versatile molecule for both academic research and industrial applications.

Recent studies have highlighted the importance of thienopyridine derivatives in drug discovery and materials science. The presence of the thiophene ring in this compound introduces electronic properties that enhance its reactivity and stability. Additionally, the amide group at position 2 plays a crucial role in intermolecular interactions, making it a promising candidate for bioconjugation and sensor applications. Researchers have also explored the use of thienopyridine dicarboxylates in the development of advanced materials such as organic semiconductors and optoelectronic devices.

The synthesis of 3,6-diethyl thieno[2,3-c]pyridine dicarboxylate involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. Recent advancements in catalytic methods have enabled higher yields and improved purity levels. The compound's stability under various conditions has been extensively studied, revealing its suitability for use in harsh environments such as high temperatures or strong acidic conditions.

One of the most exciting developments involving this compound is its application in drug delivery systems. The carboxylate groups can be modified to create bioconjugates that target specific receptors or cells. For instance, researchers have successfully attached this compound to antibodies for targeted cancer therapy. The ethyl groups at positions 3 and 6 provide steric hindrance that protects sensitive functional groups while maintaining solubility in organic solvents.

Moreover, the compound's ability to form self-assembled monolayers has opened new avenues in surface chemistry. By modifying surfaces with this compound, scientists can create highly selective interfaces for biosensors or catalytic reactions. The integration of thienopyridine dicarboxylates into nanotechnology has also shown potential for creating novel materials with tailored optical and electronic properties.

In terms of biological activity, recent studies have demonstrated that thienopyridine derivatives exhibit anti-inflammatory and antioxidant properties. These findings suggest that the compound could be used as a lead molecule for developing new pharmaceutical agents. Furthermore, its ability to interact with DNA through π-π stacking has implications for gene therapy applications.

The environmental impact of synthesizing this compound has also been a topic of interest. Researchers have developed greener synthesis routes that minimize waste and reduce energy consumption. These eco-friendly methods align with current trends toward sustainable chemistry practices.

In conclusion, CAS No 306287-79-6, or 3,6-diethyl 2-(thiophene-2-amido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3,6-dicarboxylate, represents a significant advancement in heterocyclic chemistry. Its unique structure and versatile functional groups make it a valuable tool for researchers across multiple disciplines. As ongoing studies continue to uncover new applications and improve synthetic methods